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Compound of Interest

Compound Name:
3-[3-

(Trifluoromethyl)phenoxy]aniline

Cat. No.: B1359313 Get Quote

An In-depth Technical Guide on the Core Physical Properties of 3-[3-
(Trifluoromethyl)phenoxy]aniline

Introduction

3-[3-(Trifluoromethyl)phenoxy]aniline is an aromatic amine derivative containing a

trifluoromethyl group, a moiety of significant interest in medicinal chemistry and materials

science due to its unique electronic properties. This technical guide aims to provide a

comprehensive overview of the known physical properties of this compound, targeted at

researchers, scientists, and drug development professionals. It is important to note that while

the fundamental identifiers of this compound are established, extensive experimental data on

its physical properties are not widely available in public literature. This guide compiles the

available information and provides context through general properties of related compounds

and relevant experimental protocols.

Physical and Chemical Properties
Detailed experimental values for many of the core physical properties of 3-[3-
(Trifluoromethyl)phenoxy]aniline have not been extensively reported. The available data is

summarized in the table below. Aromatic amines, in general, are high-boiling liquids or low-

melting solids and exhibit limited solubility in water.[1][2]
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Property Value Source

Molecular Formula C13H10F3NO [3]

Molecular Weight 253.22 g/mol [3]

CAS Number 625106-28-7 [3]

Physical State Yellow oil [3]

Melting Point Not Available [3]

Boiling Point Not Available [3]

Solubility Not Available [3]

pKa Not Available

Experimental Protocols
While specific experimental protocols for the synthesis and property determination of 3-[3-
(Trifluoromethyl)phenoxy]aniline are not detailed in the available literature, this section

provides a representative synthetic protocol for a related class of compounds, ortho-

trifluoromethoxylated aniline derivatives, to illustrate a relevant laboratory procedure.

Representative Synthesis: Ortho-trifluoromethoxylated
Aniline Derivatives
The synthesis of aniline derivatives containing trifluoromethyl or related groups is of significant

interest for creating building blocks for pharmaceuticals and agrochemicals.[4] A common

challenge is the facile and safe introduction of the trifluoromethoxy (OCF3) group.[4] The

following protocol describes a user-friendly method for the synthesis of methyl 4-acetamido-3-

(trifluoromethoxy)benzoate.[4]

Step 1: Trifluoromethoxylation

In a reaction vessel, combine methyl 4-(N-hydroxyacetamido)benzoate (1 equivalent), 1-

trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni reagent II), and a catalytic amount of

cesium carbonate (Cs2CO3).[4]
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Add chloroform as the solvent.[4]

Stir the reaction mixture at room temperature to yield methyl 4-(N-

(trifluoromethoxy)acetamido)benzoate.[4]

Step 2: OCF3 Migration

Transfer the intermediate product from Step 1 to a pressure vessel with nitromethane.[4]

Heat the vessel to 120 °C and stir for 20 hours. Caution: Impure nitromethane can be

explosive at high temperatures; the reaction should be conducted with appropriate safety

measures, such as behind a safety shield.[4]

After cooling to room temperature, concentrate the reaction mixture in vacuo.[4]

Purify the crude product using flash column chromatography to obtain the final product,

methyl 4-acetamido-3-(trifluoromethoxy)benzoate.[4]

This protocol demonstrates a modern approach to synthesizing complex aniline derivatives that

can be adapted for various substituted anilines.[4]

Biological Activity and Signaling Pathways
There is currently no specific information in the scientific literature detailing the biological

activity or associated signaling pathways for 3-[3-(Trifluoromethyl)phenoxy]aniline. However,

the structural motifs present in the molecule—the aniline core and the trifluoromethyl group—

are common in biologically active compounds.

The trifluoromethyl group is a privileged structural fragment in medicinal chemistry, known to

enhance properties such as metabolic stability, lipophilicity, and binding affinity.[5] Aniline

derivatives also form the basis for a wide range of pharmaceuticals and are investigated for

various biological activities.[6] Further research would be required to elucidate any specific

biological effects of 3-[3-(Trifluoromethyl)phenoxy]aniline.

Experimental Workflow Visualization
As no specific signaling pathways for 3-[3-(Trifluoromethyl)phenoxy]aniline are documented,

the following diagram illustrates the experimental workflow for the representative synthesis of
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ortho-trifluoromethoxylated aniline derivatives described in Section 2.1.

Start Materials:
- Methyl 4-(N-hydroxyacetamido)benzoate

- Togni Reagent II
- Cs2CO3 (catalyst)

Step 1: Trifluoromethoxylation
Solvent: Chloroform

Condition: Room Temperature

Intermediate:
Methyl 4-(N-(trifluoromethoxy)acetamido)benzoate

Yields
Step 2: OCF3 Migration
Solvent: Nitromethane
Condition: 120 °C, 20h

Purification:
- Concentrate in vacuo

- Flash Column Chromatography

Crude Product
Final Product:

Methyl 4-acetamido-3-
(trifluoromethoxy)benzoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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